4-[4-(2,4-Dichlorophenyl)-2-thiazolyl]benzoic acid

• IUPAC Name: 4-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]benzoic acid
• InChI: InChI=1S/C16H9Cl2NO2S/c17-11-5-6-12(13(18)7-11)14-8-22-15(19-14)9-1-3-10(4-2-9)16(20)21/h1-8H,(H,20,21)
• InChI Key: PHLNMNRVMBDTSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)C(=O)O
• Molecular Formula: C16H9Cl2NO2S
• Molecular Weight: 350.2 g/mol
• CAS No.: 320420-89-1

Description

4-[4-(2,4-dichlorophenyl)-2-thiazolyl]benzoic acid is a member of benzoic acids.

Scientific Research Applications

Pharmacological Applications

Antioxidant and Anti-inflammatory Agents

Benzofused thiazole derivatives have been explored for their potential as antioxidant and anti-inflammatory agents. A study highlighted the synthesis and in vitro evaluation of such derivatives, revealing compounds with distinct anti-inflammatory activity compared to standard references. These compounds exhibited potential antioxidant activities against reactive species, indicating their relevance in designing alternative therapeutic agents (Raut et al., 2020).

Environmental Science and Biodegradation

Pesticide Degradation

Studies have focused on the environmental fate and biodegradation of herbicides, including 2,4-D, highlighting the role of microbial degradation in mitigating environmental pollution. Microorganisms play a crucial role in degrading herbicides based on 2,4-D, transforming them into less harmful substances and thus preventing pollution and protecting public health (Magnoli et al., 2020).

Chemistry and Material Science

Synthesis of Fused Heterocycles

4-(2-R-aryl)-1,2,3-chalcogenadiazoles, similar in structural complexity to the compound , have been utilized in synthesizing a variety of heterocyclic compounds. These include 1-benzofurans, indoles, and more complex derivatives, underscoring the synthetic utility of thiazole and related structures in creating novel heterocyclic compounds (Petrov & Androsov, 2013).

Mechanism of Action

Target of Action

It’s known that this compound belongs to the class of benzoic acids , which are often involved in interactions with various enzymes and receptors in the body.

Mode of Action

As a benzoic acid derivative, it may act as a bronsted acid, capable of donating a hydron to an acceptor . This could potentially influence various biochemical reactions within the body.

Pharmacokinetics

They are typically metabolized in the liver and excreted in the urine .